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Compound of Interest

Compound Name: 5-fluoropyridine-2-carboxylic Acid

Cat. No.: B022181

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 5-fluoropyridine-2-carboxylic acid. Adherence to these guidelines is essential for
ensuring laboratory safety and regulatory compliance.

I. Hazard Identification and Physicochemical
Properties

5-Fluoropyridine-2-carboxylic acid is a chemical compound that requires careful handling
due to its potential health hazards. The primary risks associated with this compound are
irritation to the skin, eyes, and respiratory system[1][2][3][4].

Table 1: Physicochemical and Hazard Data for 5-Fluoropyridine-2-Carboxylic Acid
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Property Value Source

Molecular Formula C6H4FNO2 [11[5]16]

Molecular Weight 141.10 g/mol [1][5]

Appearance White to off-white solid [5]

Melting Point 167 - 170 °C [5]
Slightly soluble in water.

Solubility Soluble in polar organic [5]

solvents like DMSO and DMF.

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

(112131

GHS Precautionary
Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P362, P403+P233, P405,
P501

[2]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The level of PPE required

depends on the specific handling procedure.

o Standard Laboratory Attire: At a minimum, a lab coat, closed-toe shoes, and long pants

should be worn.

o Eye and Face Protection: Chemical safety goggles are required for all handling activities. A

face shield should be worn in situations with a higher risk of splashes or dust generation[7].

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. It is

recommended to use two pairs of gloves when handling the solid material[7][8]. Gloves

should be changed regularly, and immediately if contaminated[7].
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o Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-
approved N95 or higher-level respirator is required[7][8]. All handling of the solid should be
performed in a certified chemical fume hood to minimize inhalation exposure[9].

» Protective Clothing: For large-scale operations or when there is a significant risk of
contamination, disposable gowns or coveralls made of a material resistant to chemical
permeation, such as polyethylene-coated polypropylene, should be worn[8][10].

lll. Step-by-Step Operational Plan
A. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents[5][11][12]. The storage area should be clearly
labeled. Keep the container tightly closed[2].

B. Handling and Use

o Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available. An eyewash station and safety shower must be
accessible[12].

e Weighing:

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to control dust.

o Use a disposable weighing paper or boat to avoid contamination of the balance.

o Handle the solid with appropriate tools (e.g., spatula) to minimize dust generation.
e Solution Preparation and Reaction:

o Conduct all solution preparation and reactions within a chemical fume hood.

o When dissolving the solid, add it slowly to the solvent to avoid splashing.
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o If the process is exothermic, use an ice bath for cooling[13].

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling[2].

o Decontaminate all surfaces and equipment that have come into contact with the chemical.
C. Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing[2][12]. Seek medical attention if irritation
persists[2].

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do so. Seek immediate medical attention[2][12].

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[2][12].

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[12].

e Spills:
o Evacuate the area.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a labeled, sealed container for disposal[2][11].

o For larger spills, or if the spill involves a solution, absorb the material with an inert, non-
combustible absorbent and place it in a suitable container for disposal.

o Ventilate the area and decontaminate the spill site.

IV. Disposal Plan
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5-Fluoropyridine-2-carboxylic acid is a halogenated organic compound and must be
disposed of as hazardous waste.

e Waste Segregation: Do not mix this waste with non-halogenated waste streams[9].

» Containerization: Collect all waste containing 5-fluoropyridine-2-carboxylic acid (including
contaminated PPE, weighing papers, and absorbent materials) in a dedicated, clearly
labeled, and sealed container. The label should include "Hazardous Waste" and the chemical
nameJ[9].

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area, away from incompatible materials, until it is collected for disposal[9].

o Disposal Method: The recommended disposal method for halogenated organic compounds
is high-temperature incineration by a licensed hazardous waste disposal contractor[9].
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
proper disposal in accordance with all local, state, and federal regulations[9][11]. Do not
dispose of this chemical down the drain or in the regular trash[9].

V. Workflow Diagrams

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b022181?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b022181?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Dichloromethyl_2_fluoropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Don Appropriate PPE

'

Ensure Fume Hood is Operational

'

Locate Emergency Equipment

Prepgration

Proceed to Handling

'

Weigh Solid in Fume Hood

:

Prepare Solution / Conduct Reaction in Fume Hood

Hangdling

After Use

'

Decontaminate Equipment and Surfaces

:

Wash Hands Thoroughly

Post-Handling

Figure 1: Safe Handling Workflow

Click to download full resolution via product page

Caption: Safe Handling Workflow for 5-fluoropyridine-2-carboxylic Acid.
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Figure 2: Disposal Workflow
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Caption: Disposal Workflow for 5-fluoropyridine-2-carboxylic Acid Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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